Cas no 1112438-82-0 (2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine)

• Product Name: 2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine
• CAS No: 1112438-82-0
• MF: C₂₂H₂₄ClN₅O₂S
• MW: 457.97626209259
• CID: 5387605
• Update Time: 2025-06-08

2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-5-(4-methylphenyl)sulfonylpyrimidin-4-amine
• 2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine

• Inchi： 1S/C22H24ClN5O2S/c1-15-3-7-18(8-4-15)31(29,30)20-14-25-22(26-21(20)24)28-11-9-27(10-12-28)19-13-17(23)6-5-16(19)2/h3-8,13-14H,9-12H2,1-2H3,(H2,24,25,26)
• InChI Key： HTHGHXWSAZEHLG-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=CC(Cl)=CC=C3C)CC2)=NC=C(S(C2=CC=C(C)C=C2)(=O)=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine

Professional Introduction to 2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine (CAS No. 1112438-82-0)

2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1112438-82-0, represents a convergence of advanced chemical synthesis and pharmacological innovation. Its molecular structure incorporates a piperazine ring linked to a pyrimidine core, both of which are pivotal in the design of bioactive molecules.

The significance of this compound lies in its potential applications across multiple domains, particularly in the development of novel therapeutic agents. The presence of a chloro substituent at the 5-position of the phenyl ring and a methyl group at the 2-position introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets. These features make it a valuable scaffold for medicinal chemists aiming to design molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various neurological and cardiovascular disorders. The piperazine moiety in 2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine is particularly noteworthy, as it is known to exhibit potent activity against serotonin receptors, which are implicated in conditions such as depression, anxiety, and hypertension. The pyrimidine core further contributes to the compound's pharmacological profile by providing a site for further functionalization, enabling the creation of derivatives with tailored properties.

Recent advancements in computational chemistry have allowed for more efficient virtual screening and design of such compounds. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict the binding modes and affinities of 2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine to target proteins. This approach has significantly accelerated the drug discovery process, reducing the time and resources required to identify promising candidates for further experimental validation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperazine-pyrimidine linkage, followed by sulfonylation and chlorination processes. Each step must be carefully optimized to minimize side reactions and byproduct formation. The use of advanced catalytic systems has also improved the efficiency of these synthetic routes, making them more scalable for industrial applications.

Evaluation of 2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine in preclinical studies has revealed intriguing pharmacological properties. In vitro assays have demonstrated its ability to modulate neurotransmitter release and receptor activity, suggesting potential therapeutic benefits in treating central nervous system disorders. Additionally, its interaction with metabolic enzymes has been explored to assess its metabolic stability and potential for drug-drug interactions.

The compound's structural features also make it an attractive candidate for further derivatization, allowing researchers to explore new chemical space and identify novel pharmacophores. By systematically modifying substituents on the phenyl rings or introducing additional functional groups, scientists can fine-tune the pharmacokinetic and pharmacodynamic properties of derivatives. This flexibility underscores the versatility of this scaffold in addressing diverse therapeutic needs.

In conclusion, 2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-5-(4-methylbenzenesulfonyl)pyrimidin-4-amine (CAS No. 1112438-82-0) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its promising pharmacological profile, positions it as a valuable tool for drug discovery efforts aimed at treating neurological and cardiovascular diseases. Continued research into this compound and its derivatives holds great promise for unlocking new therapeutic possibilities in the future.